1-(Difluoromethoxy)-4-fluoronaphthalene

• Molecular Formula: C11H7F3O
• Molecular Weight: 212.17 g/mol
• IUPAC Name: 1-(difluoromethoxy)-4-fluoronaphthalene
• InChI: InChI=1S/C11H7F3O/c12-9-5-6-10(15-11(13)14)8-4-2-1-3-7(8)9/h1-6,11H
• InChI Key: AAKVIVBOTRBKSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2F)OC(F)F

Description

1-(Difluoromethoxy)-4-fluoronaphthalene is a fluorinated naphthalene derivative with a difluoromethoxy (-OCF$2$H) group at the 1-position and a fluorine atom at the 4-position. Its molecular formula is C${11}$H$7$F$3$O, with a calculated molecular weight of 213 g/mol. The compound’s structure combines the aromatic stability of naphthalene with the electron-withdrawing effects of fluorine and difluoromethoxy substituents, which influence its physicochemical properties and reactivity.

Preparation Methods

The synthesis of 1-(Difluoromethoxy)-4-fluoronaphthalene typically involves the introduction of the difluoromethoxy group and the fluorine atom onto the naphthalene ring. One common method involves the reaction of naphthalene with difluoromethyl ether and a fluorinating agent under controlled conditions. Industrial production methods may involve continuous flow processes to ensure high yield and purity .

Chemical Reactions Analysis

1-(Difluoromethoxy)-4-fluoronaphthalene can undergo various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic aromatic substitution reactions, where the fluorine atom can be replaced by other nucleophiles.

Oxidation and Reduction: The difluoromethoxy group can be oxidized or reduced under specific conditions, leading to different functionalized derivatives.

Cross-Coupling Reactions: The compound can be used in palladium-catalyzed cross-coupling reactions to form complex molecules

Common reagents used in these reactions include palladium catalysts, nucleophiles, and oxidizing or reducing agents. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(Difluoromethoxy)-4-fluoronaphthalene has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex fluorinated compounds, which are valuable in medicinal chemistry and materials science.

Biology: The compound can be used to study the effects of fluorinated groups on biological systems, including enzyme interactions and metabolic pathways.

Medicine: Fluorinated compounds are often used in drug development due to their enhanced metabolic stability and bioavailability. .

Industry: The compound’s unique properties make it useful in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism by which 1-(Difluoromethoxy)-4-fluoronaphthalene exerts its effects involves interactions with specific molecular targets. The difluoromethoxy group can influence the compound’s electronic properties, affecting its reactivity and interactions with enzymes or receptors. The fluorine atom can enhance the compound’s metabolic stability and binding affinity to biological targets .

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below contrasts 1-(difluoromethoxy)-4-fluoronaphthalene with naphthalene, 1-methylnaphthalene, and 2-methylnaphthalene based on substituent effects and inferred properties:

Characteristic	1-(Difluoromethoxy)-4-fluoronaphthalene	Naphthalene	1-Methylnaphthalene	2-Methylnaphthalene
Molecular Formula	C${11}$H$7$F$_3$O	C${10}$H$8$	C${11}$H${10}$	C${11}$H${10}$
Molecular Weight	213 g/mol	128.17 g/mol	142.2 g/mol	142.2 g/mol
Substituents	1-OCF$_2$H, 4-F	None	1-CH$_3$	2-CH$_3$
Electron Effects	Strongly electron-withdrawing	Neutral	Weakly electron-donating	Weakly electron-donating
Boiling Point	Not Available (Inferred: >245°C)	218°C	245°C	241°C
Water Solubility	Low (fluorine enhances hydrophobicity)	Insoluble	Insoluble	Insoluble

Key Observations :

• Fluorine’s electronegativity may enhance thermal stability and resistance to oxidation compared to methylnaphthalenes .

Toxicological and Environmental Behavior

highlights systemic effects of methylnaphthalenes, including respiratory and hepatic toxicity in mammals. For 1-(difluoromethoxy)-4-fluoronaphthalene, the presence of fluorine may:

• Reduce metabolic degradation due to stronger C-F bonds, increasing environmental persistence.
• Alter toxicity pathways ; for example, fluorinated compounds are less likely to form reactive epoxides compared to methylated analogs .

Biological Activity

1-(Difluoromethoxy)-4-fluoronaphthalene is a fluorinated aromatic compound that has garnered attention for its potential biological activities. This article explores its chemical structure, biological interactions, pharmacological properties, and relevant case studies.

Chemical Structure

The compound features a naphthalene backbone with a difluoromethoxy group (-O-CH(F)2) and a fluorine atom attached to the aromatic ring. Its molecular formula is C{11}H_{8}F_{3}O, highlighting its complexity and potential for unique chemical behavior. The presence of fluorine atoms enhances electrophilicity in aromatic systems, which may influence its biological activity.

Biological Activity Overview

Fluorinated compounds like 1-(Difluoromethoxy)-4-fluoronaphthalene often exhibit altered biological activities compared to their non-fluorinated counterparts. Research indicates that this compound may possess unique pharmacological properties due to its structural features. The following sections detail specific biological activities observed in studies.

Pharmacological Properties

• Protein Binding Studies : Initial studies have shown that 1-(Difluoromethoxy)-4-fluoronaphthalene interacts with various proteins, which may affect its pharmacokinetics and bioavailability. Understanding these interactions is crucial for predicting its therapeutic potential.
• Antimicrobial Activity : Preliminary investigations suggest that this compound exhibits antimicrobial properties, making it a candidate for further research in the development of new antibiotics.
• Anticancer Potential : There is emerging evidence indicating that 1-(Difluoromethoxy)-4-fluoronaphthalene may inhibit certain cancer cell lines. Studies are ongoing to elucidate the mechanisms behind this activity and its efficacy compared to existing treatments.

Comparative Analysis with Similar Compounds

To better understand the unique attributes of 1-(Difluoromethoxy)-4-fluoronaphthalene, a comparison with structurally similar compounds is presented below:

Compound Name	Structure Features	Unique Attributes
1-Fluoronaphthalene	Single fluorine on naphthalene	Simpler structure; used as a solvent and reagent
2-Fluoronaphthalene	Fluorine at position 2 on naphthalene	Different reactivity patterns due to positional isomerism
Difluorobenzene	Two fluorines on benzene	Higher stability; used in industrial applications
1,3-Difluoronaphthalene	Two fluorines at positions 1 and 3	Altered electronic properties; potential use in electronics

The combination of difluoromethoxy and fluoronaphthalene functionalities in 1-(Difluoromethoxy)-4-fluoronaphthalene may result in distinct chemical reactivity and biological activity compared to these similar compounds.

Case Studies

Research has highlighted several case studies focusing on the biological activity of fluorinated compounds, particularly in drug discovery:

• Fluorine's Role in Drug Design : A comprehensive review discusses how fluorinated compounds can enhance metabolic stability and bioactivity. The incorporation of fluorine into drug candidates often leads to improved binding affinity to biological targets .
• Case Study on Fluoroanisoles : This study illustrates how variations in fluorination can lead to significant differences in conformational preferences and biological interactions, emphasizing the importance of structural modifications in drug design .